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Compound of Interest

Compound Name: Phoxim

Cat. No.: B1677734 Get Quote

Introduction

Phoxim is a broad-spectrum organophosphate insecticide and acaricide used to control a

variety of pests in agriculture and veterinary medicine.[1] Monitoring its residue levels in food

products and environmental samples is crucial for ensuring food safety and environmental

protection. High-Performance Liquid Chromatography (HPLC) is a widely used analytical

technique for the determination of phoxim residues due to its sensitivity, specificity, and

reliability.[2][3] This application note provides a detailed protocol for the determination of

phoxim using a reversed-phase HPLC method with UV detection.

Principle

This method involves the extraction of phoxim from a sample matrix, followed by cleanup to

remove interfering substances. The prepared sample is then injected into an HPLC system.

Separation is achieved on a reversed-phase C18 column with an isocratic mobile phase.

Phoxim is detected by a UV detector, and quantification is performed using an external

standard method.

Experimental Protocols
1. Instrumentation and Chromatographic Conditions
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HPLC System: Agilent 1200 series or equivalent, equipped with a quaternary pump,

autosampler, column oven, and Diode Array Detector (DAD) or UV-Vis detector.

Chromatographic Column: Reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm

particle size).

Mobile Phase: A mixture of acetonitrile and water (65:35 v/v) or methanol and water (70:30

v/v).[4][5] The mobile phase should be degassed before use.

Flow Rate: 0.7 - 1.0 mL/min.

Column Temperature: 25 °C.

Detection Wavelength: 280 nm.

Injection Volume: 20 µL.

2. Reagents and Standards

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Water (HPLC grade or deionized)

Phoxim analytical standard (purity > 98%)

Ethyl acetate (analytical grade)

Petroleum ether (analytical grade)

Sodium chloride

Anhydrous sodium sulfate

3. Standard Solution Preparation

Stock Standard Solution (e.g., 100 µg/mL): Accurately weigh 10 mg of phoxim standard and

dissolve it in 100 mL of acetonitrile or methanol in a volumetric flask.
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Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the stock solution with the mobile phase to obtain concentrations ranging from 0.10

to 0.50 µg/mL.

4. Sample Preparation

The following is a general procedure; specific matrices may require optimization.

Extraction:

For solid samples (e.g., garlic, wheat, feed): Weigh 10 g of the homogenized sample into a

centrifuge tube. Add 20 mL of an appropriate extraction solvent such as acetonitrile, ethyl

acetate, or petroleum ether.

Vortex or homogenize for 5-10 minutes.

For liquid samples: A liquid-liquid extraction or solid-phase extraction (SPE) may be

employed.

Salting-out (optional, for acetonitrile extraction): Add 2 g of sodium chloride, vortex for 1

minute, and centrifuge at 4000 rpm for 5 minutes.

Cleanup:

Take the supernatant and pass it through a filter (e.g., 0.45 µm PTFE).

For complex matrices like feed, a solid-phase extraction (SPE) cleanup using an NH2-

SPE column may be necessary to remove interferences.

Final Preparation: Evaporate the solvent to dryness under a gentle stream of nitrogen and

reconstitute the residue in a known volume of the mobile phase. The sample is now ready for

HPLC analysis.

Data Presentation
Table 1: Summary of Quantitative Data for Phoxim Determination by HPLC
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Parameter
Method 1
(Feed Matrix)

Method 2
(Garlic Matrix)

Method 3
(Wheat Matrix)

Method 4
(General)

Linearity Range 0.10 - 0.50 mg/L Not Specified
0.005 - 0.253

mg/kg
1 - 100 µg/mL

Correlation

Coefficient (R²)
> 0.99 Not Specified 0.9999 > 0.999

Limit of Detection

(LOD)
0.10 mg/kg 0.02 mg/kg 0.002 mg/kg 0.82 µg/mL

Limit of

Quantification

(LOQ)

Not Specified Not Specified 0.006 mg/kg 2.47 µg/mL

Recovery (%) 80.0 - 88.2% > 76% 83.3 - 106.3% Not Specified

Relative

Standard

Deviation (RSD)

(%)

1.6 - 6.5% < 4% 6.5 - 8.0% Not Specified
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Caption: Experimental workflow for the determination of phoxim by HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1677734?utm_src=pdf-custom-synthesis
https://www.inchem.org/documents/jmpr/jmpmono/v83pr35.htm
https://www.fao.org/fileadmin/user_upload/vetdrug/docs/41-14-phoxim.pdf
https://www.fao.org/fileadmin/user_upload/vetdrug/docs/41-12-phoxim.pdf
https://www.mat-test.com/en/article/id/602ddd14-ffaf-4ab7-82ab-1de26f3fdb77
https://ejchem.journals.ekb.eg/article_269626_a91666222d29acaf6048e584ae7b2d1e.pdf
https://www.benchchem.com/product/b1677734#high-performance-liquid-chromatography-hplc-method-for-phoxim-determination
https://www.benchchem.com/product/b1677734#high-performance-liquid-chromatography-hplc-method-for-phoxim-determination
https://www.benchchem.com/product/b1677734#high-performance-liquid-chromatography-hplc-method-for-phoxim-determination
https://www.benchchem.com/product/b1677734#high-performance-liquid-chromatography-hplc-method-for-phoxim-determination
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1677734?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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